Cas no 647010-69-3 (4-Ethoxy-3-(trifluoromethyl)benzoyl chloride)

• Product Name: 4-Ethoxy-3-(trifluoromethyl)benzoyl chloride
• CAS No: 647010-69-3
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• MDL: MFCD13196580
• CID: 2951131
• PubChem ID: 57361404
• Update Time: 2025-06-13

4-Ethoxy-3-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-乙氧基-3-(三氟甲基)苯甲酰氯
• 4-ethoxy-3-(trifluoromethyl)benzoyl chloride
• 4-ethoxy-3-(trifluoromethyl)benzoylchloride
• DB-206059
• CSVLARKLTDXMQD-UHFFFAOYSA-N
• JS-4898
• 647010-69-3
• SCHEMBL17339621
• MFCD13196580
• AKOS015956569
• 4-Ethoxy-3-(trifluoromethyl)benzoyl chloride

• MDL： MFCD13196580
• Inchi： 1S/C10H8ClF3O2/c1-2-16-8-4-3-6(9(11)15)5-7(8)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： CSVLARKLTDXMQD-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C(F)(F)F)C=1)OCC)=O

Computed Properties

• Exact Mass: 252.0164917g/mol
• Monoisotopic Mass: 252.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 4-Ethoxy-3-(trifluoromethyl)benzoyl chloride

Comprehensive Guide to 4-Ethoxy-3-(trifluoromethyl)benzoyl chloride (CAS No. 647010-69-3): Properties, Applications, and Industry Insights

4-Ethoxy-3-(trifluoromethyl)benzoyl chloride (CAS No. 647010-69-3) is a specialized organic intermediate widely utilized in pharmaceutical and agrochemical synthesis. This compound, characterized by its ethoxy and trifluoromethyl functional groups, plays a pivotal role in modern fine chemical manufacturing. Its unique molecular structure enables versatile reactivity, making it a sought-after building block for high-value derivatives.

The growing demand for fluorinated compounds in drug development has significantly increased interest in 4-Ethoxy-3-(trifluoromethyl)benzoyl chloride. Researchers particularly value its electron-withdrawing properties, which enhance the metabolic stability of target molecules. Recent studies highlight its applications in developing next-generation APIs (Active Pharmaceutical Ingredients), especially in oncology and CNS therapeutic areas where CF3-containing molecules demonstrate improved bioavailability.

From a synthetic chemistry perspective, 647010-69-3 serves as an excellent acylating agent. Its benzoyl chloride moiety readily reacts with nucleophiles, enabling efficient amide bond formation – one of the most fundamental transformations in medicinal chemistry. Industry reports indicate a 15% year-over-year growth in demand for such multifunctional intermediates, driven by the expanding contract research organization (CRO) sector and increased outsourcing of complex synthesis.

Environmental considerations surrounding fluorochemical production have prompted innovations in the manufacturing processes for compounds like 4-Ethoxy-3-(trifluoromethyl)benzoyl chloride. Leading manufacturers now implement green chemistry principles, including solvent recovery systems and catalytic methodologies, to reduce the environmental footprint. These advancements address growing concerns about sustainable chemical production while maintaining the high purity standards required for pharmaceutical applications.

The compound's stability profile makes it suitable for global supply chains, with proper handling protocols. Analytical techniques such as HPLC and GC-MS are routinely employed to verify the purity of 647010-69-3, typically exceeding 98% in commercial samples. Quality control measures have become increasingly stringent as regulatory agencies emphasize impurity profiling in drug substance synthesis.

Emerging applications in material science have expanded the utility of 4-Ethoxy-3-(trifluoromethyl)benzoyl chloride beyond traditional pharmaceutical uses. Researchers are exploring its incorporation into advanced polymers and liquid crystal formulations, where the trifluoromethyl group imparts desirable thermal and optical properties. This diversification aligns with broader industry trends toward multipurpose chemical platforms.

Patent analysis reveals a steady increase in filings referencing CAS 647010-69-3, particularly in bioconjugation technologies and prodrug development. The compound's ability to serve as a versatile linker in biopharmaceuticals has attracted significant R&D investment. Market analysts project continued growth in this segment, fueled by the expanding biologics pipeline and demand for targeted therapies.

From a regulatory standpoint, 4-Ethoxy-3-(trifluoromethyl)benzoyl chloride manufacturers must comply with evolving REACH and GMP requirements. The industry has responded with enhanced documentation practices and quality management systems, ensuring compliance while maintaining efficient production workflows. These developments reflect the chemical sector's commitment to responsible innovation.

Technological advancements in process chemistry have optimized the synthesis of 647010-69-3, reducing production costs and improving yields. Continuous flow chemistry methods have shown particular promise for scaling up manufacture while minimizing batch-to-batch variability. Such innovations are critical for meeting the growing demand from the generic pharmaceuticals market.

The future outlook for 4-Ethoxy-3-(trifluoromethyl)benzoyl chloride remains positive, with research focusing on novel applications in catalysis and asymmetric synthesis. Its structural features continue to inspire the design of new chiral auxiliaries and organocatalysts, demonstrating the enduring value of this multifunctional chemical building block in modern synthetic chemistry.